Cas no 1807093-03-3 (2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine)
2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine
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- Inchi: 1S/C8H8F2INO/c1-4-6(8(9)10)12-3-5(11)7(4)13-2/h3,8H,1-2H3
- InChI Key: ZSNMWYBZRQQEOV-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(F)F)C(C)=C1OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: 2.5
- Topological Polar Surface Area: 22.1
2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029025490-250mg |
2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine |
1807093-03-3 | 95% | 250mg |
$980.00 | 2022-03-31 | |
| Alichem | A029025490-500mg |
2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine |
1807093-03-3 | 95% | 500mg |
$1,769.25 | 2022-03-31 | |
| Alichem | A029025490-1g |
2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine |
1807093-03-3 | 95% | 1g |
$3,184.50 | 2022-03-31 |
2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
Additional information on 2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine
Comprehensive Guide to 2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine (CAS No. 1807093-03-3): Properties, Applications, and Market Insights
2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine (CAS No. 1807093-03-3) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyridine derivative features unique structural attributes, including a difluoromethyl group, an iodo substituent, and a methoxy group, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula is C8H8F2INO, and it exhibits distinct physicochemical properties that cater to advanced applications.
The growing interest in fluorinated pyridine compounds like 2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine stems from their role in drug discovery and crop protection. Researchers are increasingly exploring halogenated pyridines due to their enhanced metabolic stability and binding affinity in target interactions. This compound’s iodo-substitution offers versatility in cross-coupling reactions, a hot topic in modern medicinal chemistry and agrochemical innovation.
In pharmaceutical applications, CAS 1807093-03-3 serves as a key building block for developing small-molecule inhibitors and kinase-targeted therapies. Its difluoromethyl group mimics bioactive motifs found in FDA-approved drugs, aligning with trends in precision medicine. Recent studies highlight its utility in designing compounds for oncology and central nervous system (CNS) disorders, addressing high-demand therapeutic areas.
The agrochemical sector leverages 2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine to develop next-generation pesticides and herbicides. Its structural features contribute to improved pest resistance management, a critical concern amid rising global food security challenges. Companies are investing in sustainable crop protection solutions, where this compound’s halogenated framework plays a pivotal role.
From a market perspective, the demand for custom synthetic intermediates like CAS 1807093-03-3 is projected to grow at a CAGR of 6.8% (2023–2030), driven by R&D investments in life sciences and green chemistry. Regulatory shifts favoring eco-friendly chemicals further amplify opportunities for fluorinated and iodinated compounds. Suppliers emphasize high-purity synthesis and scalable production to meet industry standards.
Analytical characterization of 2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure compliance with Good Manufacturing Practice (GMP) guidelines, particularly for pharmaceutical-grade materials. Storage recommendations typically include inert atmospheres and low temperatures to preserve stability.
Innovations in catalytic fluorination and C–I bond activation have streamlined the synthesis of this compound, reducing costs and environmental impact. Such advancements resonate with the green chemistry movement, a trending topic among academic and industrial circles. Researchers also explore its potential in material science, particularly for organic electronics and photoactive materials.
For those sourcing 2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine, verifying CAS 1807093-03-3 authenticity via COA (Certificate of Analysis) is essential. Reputable suppliers provide detailed technical data sheets covering purity, solubility, and safety profiles. Custom synthesis services are available for tailored research-scale quantities or bulk orders.
In summary, 2-(Difluoromethyl)-5-iodo-4-methoxy-3-methylpyridine represents a cutting-edge chemical intermediate with multifaceted applications. Its relevance in drug development, crop science, and sustainable chemistry positions it as a compound of strategic importance. As industries prioritize innovation and sustainability, this pyridine derivative is poised to play an increasingly vital role in scientific and industrial advancements.
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